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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium methyl carbonate (SMC) is a versatile and stable C1 synthon with growing

importance in organic synthesis.[1] This technical guide provides an in-depth overview of the

synthesis and key properties of sodium methyl carbonate, tailored for researchers, scientists,

and professionals in drug development. It offers detailed experimental protocols for its

preparation, a comprehensive summary of its physicochemical properties, and a discussion of

its reactivity, particularly its differential reactions with organometallic reagents.[1]

Synthesis of Sodium Methyl Carbonate
The most common and direct laboratory-scale synthesis of sodium methyl carbonate involves

the carbonation of sodium methoxide.[1] This method is efficient and relies on the reaction of a

strong base (sodium methoxide) with a Lewis acid (carbon dioxide).

Experimental Protocol: Carbonation of Sodium
Methoxide
This protocol details the synthesis of sodium methyl carbonate from sodium methoxide and

carbon dioxide gas.

Materials:
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Sodium methoxide (NaOCH₃)

Anhydrous methanol (CH₃OH)

Carbon dioxide (CO₂) gas

Inert gas (e.g., Argon or Nitrogen)

Schlenk flask or a three-necked round-bottom flask

Gas inlet tube

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel)

Drying apparatus (e.g., vacuum oven or desiccator)

Procedure:

Reaction Setup: A dry Schlenk flask or a three-necked round-bottom flask equipped with a

magnetic stir bar, a gas inlet tube, and a gas outlet is assembled under an inert atmosphere.

Dissolution of Sodium Methoxide: Anhydrous methanol is added to the flask, followed by the

careful addition of sodium methoxide. The mixture is stirred until the sodium methoxide is

completely dissolved, forming a homogeneous solution.

Carbonation: A steady stream of carbon dioxide gas is bubbled through the sodium

methoxide solution at a moderate rate. The reaction is typically carried out at ambient

temperature (20–25°C).[1]

Precipitation: As the reaction proceeds, sodium methyl carbonate, which has limited

solubility in methanol, will precipitate out of the solution as a white solid.[1]

Reaction Completion: The flow of carbon dioxide is continued until the precipitation of the

product appears to be complete. A slight excess of carbon dioxide is generally used to

ensure the complete conversion of sodium methoxide.[1]
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Isolation of Product: The reaction mixture is filtered to collect the precipitated sodium
methyl carbonate. The solid is washed with a small amount of cold, dry methanol to remove

any unreacted sodium methoxide or other soluble impurities.[1]

Drying: The collected solid is dried under vacuum to remove any residual solvent, yielding

pure sodium methyl carbonate.

Diagram of the Synthesis Workflow:
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Caption: Workflow for the synthesis of sodium methyl carbonate.
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Properties of Sodium Methyl Carbonate
This section summarizes the key physical, chemical, and spectroscopic properties of sodium
methyl carbonate in a structured format for easy reference.

Physicochemical Properties
Property Value

Chemical Formula C₂H₃NaO₃

Molecular Weight 98.03 g/mol [1]

CAS Number 6482-39-9[1]

Appearance White powder/solid

Melting Point N/A (decomposes upon heating)[2]

Boiling Point 119.1 °C at 760 mmHg[2]

Solubility

Soluble in water.[2] Limited solubility in

methanol.[1] Insoluble in acetone and ethyl

acetate.[1]

Stability

Stable under normal conditions, but can

decompose upon heating or exposure to

moisture.[2]

Spectroscopic Data
Spectroscopy Wavenumber / Chemical Shift

IR (Infrared) ~1615 cm⁻¹ (C=O stretching)[1]

¹H NMR (DMSO-d₆) ~3.32 ppm (s, 3H, -OCH₃)[1]

¹³C NMR ~156-162 ppm (carbonate carbon)[1]

Reactivity and Applications
Sodium methyl carbonate serves as a stable and convenient alternative to gaseous carbon

dioxide in organic synthesis.[1] A key feature of its utility is its differential reactivity towards

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1629319?utm_src=pdf-body
https://www.benchchem.com/product/b1629319?utm_src=pdf-body
https://www.benchchem.com/product/b1629319?utm_src=pdf-body
https://www.benchchem.com/product/b1629319
https://www.benchchem.com/product/b1629319
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1629319
https://www.benchchem.com/product/b1629319
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1629319
https://www.benchchem.com/product/b1629319
https://www.benchchem.com/product/b1629319
https://www.benchchem.com/product/b1629319?utm_src=pdf-body
https://www.benchchem.com/product/b1629319
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


various organometallic reagents, which allows for the selective synthesis of different functional

groups.[1]

Differential Reactivity with Organometallic Reagents
The choice between a Grignard reagent and an organolithium reagent dictates the outcome of

the reaction with sodium methyl carbonate, leading selectively to either carboxylic acids or

symmetrical ketones.[1]

Reaction with Grignard Reagents (RMgX): The reaction of sodium methyl carbonate with

Grignard reagents selectively produces carboxylic acids.[1]

Reaction with Organolithium Reagents (RLi): In contrast, its reaction with organolithium

reagents yields symmetrical ketones.[1]

This orthogonal reactivity can be exploited in a one-pot synthesis of unsymmetrical ketones by

the sequential addition of a Grignard reagent followed by an organolithium reagent.[1]

Diagram of the Differential Reactivity:
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Caption: Differential reactivity of SMC with organometallic reagents.

Conclusion
Sodium methyl carbonate is a valuable reagent in organic synthesis, offering a safe and

easy-to-handle alternative to gaseous carbon dioxide. Its synthesis from sodium methoxide is

straightforward, and its differential reactivity with organometallic reagents provides a versatile

tool for the selective formation of carboxylic acids and ketones. This guide provides the

essential technical information for researchers to effectively synthesize and utilize sodium
methyl carbonate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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